Cas no 951624-83-2 (5-(Trifluoromethyl)nicotinonitrile)

5-(Trifluoromethyl)nicotinonitrile structure

951624-83-2 structure

Product Name:5-(Trifluoromethyl)nicotinonitrile

CAS No:951624-83-2

MF:C₇H₃F₃N₂

MW:172.107331514359

MDL:MFCD07368841

CID:797051

PubChem ID:329762773

Update Time:2024-10-25

5-(Trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)nicotinonitrile
- 3- Pyridinecarbonitrile, 5-(trifluoromethyl)-
- 5-(trifluoromethyl)pyridine-3-carbonitrile
- 5-Trifluoromethyl-nicotinonitrile
- 3-cyano-5-(trifluoromethyl)pyridine
- HAWFNLPVIMFXGB-UHFFFAOYSA-N
- BBL100524
- FCH836111
- STL554318
- SBB088575
- 5-(Trifluoromethyl)-3-Pyridinecarbonitrile
- AB0037536
- ST2406040
- AX8101439
- Y4824
- 3-Pyridinecarbonitrile,5-(trifluor
- 5-(Trifluoromethyl)-3-pyridinecarbonitrile (ACI)
- AKOS005254481
- 951624-83-2
- SCHEMBL2749165
- DS-13080
- SY104279
- CS-0187077
- AC-29121
- J-516452
- MFCD07368841
- DTXSID00651258
- O11315
- 5-(Trifluoromethyl)pyridine-3-carbonitrile, 95%
- 3-Pyridinecarbonitrile,5-(trifluoromethyl)-
- MDL： MFCD07368841
- Inchi： 1S/C7H3F3N2/c8-7(9,10)6-1-5(2-11)3-12-4-6/h1,3-4H
- InChI Key： HAWFNLPVIMFXGB-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(F)(F)F)C=NC=1

Computed Properties

Exact Mass: 172.02500
Monoisotopic Mass: 172.02483259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5

Experimental Properties

Melting Point: 42-46 °C
Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
PSA: 36.68000
LogP: 1.97208

5-(Trifluoromethyl)nicotinonitrile Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H318-H335
Warning Statement： P261-P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-37/38-41
Safety Instruction： 7/9-22-24/25-26-36/37/39-45-51
Hazardous Material Identification：
HazardClass：IRRITANT

5-(Trifluoromethyl)nicotinonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Trifluoromethyl)nicotinonitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	023804-1g	5-(Trifluoromethyl)nicotinonitrile	951624-83-2	95%	1g	2453.0CNY	2021-07-06
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5-(Trifluoromethyl)nicotinonitrile Production Method

Production Method 1

436799-33-6

951624-83-2

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; overnight, rt → 80 °C; 80 °C → rt

Reference

: Preparation of (3-hydroxy-4-amino-butan-2-yl)-3-[2-(thiazol-2-yl)pyrrolidine-1-carbonyl]benzamide derivatives and related compounds as selective beta-secretase inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

436799-33-6

951624-83-2

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; overnight, rt → 80 °C; 80 °C → rt

Reference

: Isophthalamide compounds which inhibit beta-secretase activity and their preparation, pharmaceutical compositions and use in the treatment of Alzheimer's disease

, World Intellectual Property Organization, , ,

Production Method 3

81290-20-2

35590-37-5

951624-83-2

Reaction Conditions

1.1 Reagents: Sodium acetate , 2451224-01-2 Catalysts: 4,4′-Dimethyl-2,2′-bipyridine , Copper bromide (CuBr) , Iridium(1+), bis[5-fluoro-2-(5-methyl-2-pyridinyl-κN)phenyl-κC](1,10-phenanthrol… Solvents: Acetonitrile ; 5 min, rt
1.2 Reagents: Oxygen ; 16 h

Reference

: Metallaphotoredox Perfluoroalkylation of Organobromides

Zhao, Xiangbo; MacMillan, David W. C., Journal of the American Chemical Society, 2020, 142(46), 19480-19486

Production Method 4

1895006-00-4

35590-37-5

37181-39-8

951624-83-2

Reaction Conditions

1.1 Reagents: Sodium carbonate , 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-trisilanol , Cuprate(2-), tetrabromo-, dilithium Catalysts: Iridium(1+), [4,4′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluor… Solvents: Acetone ; 8 - 24 h, 35 °C
1.2 Reagents: Oxygen

Reference

: A radical approach to the copper oxidative addition problem: Trifluoromethylation of bromoarenes

Le, Chip ; Chen, Tiffany Q. ; Liang, Tao ; Zhang, Patricia ; MacMillan, David W. C., Science (Washington, 2018, 360(6392), 1010-1014

Production Method 5

35590-37-5

1300746-79-5

951624-83-2

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 8 h, 100 °C

Reference

: Copper-Mediated Perfluoroalkylation of Heteroaryl Bromides with (phen)CuRF

Mormino, Michael G.; Fier, Patrick S.; Hartwig, John F., Organic Letters, 2014, 16(6), 1744-1747

Production Method 6

1704700-51-5

35590-37-5

951624-83-2

Reaction Conditions

1.1 Reagents: Sodium fluoride Solvents: Dimethylformamide ; 8 h, 140 °C

Reference

: Decarboxylative Trifluoromethylating Reagent [Cu(O2CCF3)(phen)] and Difluorocarbene Precursor [Cu(phen)2][O2CCF2Cl]

Lin, Xiaoxi; Hou, Chuanqi; Li, Haohong; Weng, Zhiqiang, Chemistry - A European Journal, 2016, 22(6), 2075-2084

Production Method 7

951624-83-2

Reaction Conditions

Reference

: Cyanotriazole compounds as stimulators of citric acid cycle activity and their preparation

, World Intellectual Property Organization, , ,

5-(Trifluoromethyl)nicotinonitrile Raw materials

5-(Trifluoromethyl)nicotinonitrile Preparation Products

5-(Trifluoromethyl)nicotinonitrile (951624-83-2)

5-(Trifluoromethyl)nicotinonitrile Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

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2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

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Cas no 951624-83-2 (5-(Trifluoromethyl)nicotinonitrile)

5-(Trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(Trifluoromethyl)nicotinonitrile Security Information

5-(Trifluoromethyl)nicotinonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(Trifluoromethyl)nicotinonitrile Pricemore >>

5-(Trifluoromethyl)nicotinonitrile Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

5-(Trifluoromethyl)nicotinonitrile Raw materials

5-(Trifluoromethyl)nicotinonitrile Preparation Products

5-(Trifluoromethyl)nicotinonitrile Related Literature

Related Categories

951624-83-2 (5-(Trifluoromethyl)nicotinonitrile) Related Products